8-((2-ethylhexyl)amino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(2-ethylhexylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C23H33N5O4/c1-4-6-10-16(5-2)13-24-22-25-20-19(21(30)26-23(31)27(20)3)28(22)14-17(29)15-32-18-11-8-7-9-12-18/h7-9,11-12,16-17,29H,4-6,10,13-15H2,1-3H3,(H,24,25)(H,26,30,31)
• InChI Key: CLURLWPKPGPXPP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C
• Molecular Formula: C23H33N5O4
• Molecular Weight: 443.5 g/mol
• CAS No.: 941873-90-1

Description

8-((2-ethylhexyl)amino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H33N5O4 and its molecular weight is 443.548. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity and Blood Coagulation

Research indicates that derivatives similar to the mentioned compound, involving aminomethylation processes of certain anticonvulsants, have been studied for their antioxidant activities and effects on blood coagulation parameters. For instance, the study conducted by Hakobyan et al. (2020) explored the synthesis of N-aminomethyl derivatives of ethosuximide and pufemide, focusing on their antioxidant properties and impact on blood coagulation, suggesting potential therapeutic applications beyond their original use as anticonvulsants Hakobyan et al., 2020.

Cardiovascular Activity

Another area of interest is the cardiovascular activity of purine derivatives, where Chłoń-Rzepa et al. (2004) synthesized and tested various 8-alkylamino derivatives of a similar compound for their electrocardiographic, antiarrhythmic, and hypotensive activity. This research identified compounds with significant prophylactic antiarrhythmic activity, highlighting the potential for developing new cardiovascular therapeutic agents Chłoń-Rzepa et al., 2004.

Antimicrobial and Antifungal Properties

Purine derivatives are also being investigated for their antimicrobial and antifungal properties. Romanenko et al. (2016) focused on the synthesis of 8-amino-7-(2-hydroxy-2phenylethyl)-3-methylxanthines, assessing their physicochemical and biological properties against various microbial strains. This study highlighted the antimicrobial and antifungal efficacy of these compounds, suggesting their potential as new antimicrobial and antifungal agents Romanenko et al., 2016.